Cas no 18704-67-1 (4-Chloro-2-(1H-pyrazol-3-yl)phenol)

• Product Name: 4-Chloro-2-(1H-pyrazol-3-yl)phenol
• CAS No: 18704-67-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD00209566
• CID: 87988
• PubChem ID: 253660281
• Update Time: 2025-11-05

4-Chloro-2-(1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1H-pyrazol-3-yl)phenol
• 4-chloro-6-(1,2-dihydropyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 5-(2’-HYDROXY-5’-CHLOROPHENYL) PYRAZOLE
• 3-(5-Chloro-2-hydroxyphenyl)pyrazole
• 4-Chlor-2-(1(2)H-pyrazol-3-yl)-phenol
• 4-chloro-2-(1(2)H-pyrazol-3-yl)-phenol
• 4-Chloro-2-(1H-pyrazol-5-yl)phenol
• Medicated Leaven
• 5-(2`-hydroxy-5`-chlorophenyl)pyrazole
• LABOTEST-BB LT00452375
• 4-Chloro-2-(1H-pyrazol-3-yl)phenol,99%
• 4-Chloro-2-(1H-pyrazol-3-yl)phenol 98%
• 4-chloro-2-pyrazol-3-ylphenol
• 3vbt
• DMGLUMYOLOAXJY-UHFFFAOYSA-N
• 5585AH
• BDBM50383271
• SBB057719
• VP20061
• FCH1600659
• 4-chloro-2-(1H-pyraz
• SCHEMBL6077235
• AK-820/42007327
• CCG-52358
• A813104
• Phenol,4-chloro-2-(1H-pyrazol-3-yl)-
• NS00047347
• 4-Chloro-2-(1H-pyrazol-3-yl)phenol, 98%
• EINECS 242-516-0
• AKOS006229457
• SCHEMBL2044791
• CS-0204404
• C2818
• 4-chloro-6-(1,2-dihydropyrazol-3-ylidene)-1-cyclohexa-2,4-dienone
• FT-0637740
• D89520
• FS-1304
• 4-chloranyl-6-(1,2-dihydropyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• Q27451051
• 18704-67-1
• Phenol, 4-chloro-2-(1H-pyrazol-3-yl)-
• DTXSID401297402
• J-012030
• AKOS000275898
• SR-01000641599-1
• MFCD00209566
• 0F9
• 4-chloro-2-(1H-pyrazol-3-yl)-phenol
• CHEMBL2032374
• DB-044625
• 4-Chloro-2-(1H-pyrazol-3-yl)phenol

• MDL： MFCD00209566
• Inchi： 1S/C9H7ClN2O/c10-6-1-2-9(13)7(5-6)8-3-4-11-12-8/h1-5,13H,(H,11,12)
• InChI Key： DMGLUMYOLOAXJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC=NN1)O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.1
• Topological Polar Surface Area: 48.9

Experimental Properties

• Color/Form: Uncertain
• Density: 1.424
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: 411.2 °C at 760 mmHg
• Flash Point: 202.5 °C
• Refractive Index: 1.655
• PSA: 48.91000
• LogP: 2.43570
• Solubility: Uncertain

4-Chloro-2-(1H-pyrazol-3-yl)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Chloro-2-(1H-pyrazol-3-yl)phenol

Introduction to 4-Chloro-2-(1H-pyrazol-3-yl)phenol (CAS No. 18704-67-1)

4-Chloro-2-(1H-pyrazol-3-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 18704-67-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and pyrazole substituents on a phenolic backbone imparts unique reactivity and functional properties, making it a compound of considerable interest in drug discovery programs.

The molecular structure of 4-Chloro-2-(1H-pyrazol-3-yl)phenol consists of a benzene ring substituted with a chloro group at the 4-position and a 1H-pyrazole ring linked at the 2-position through an oxygen atom. This configuration creates multiple sites for chemical modification, enabling the design of derivatives with tailored pharmacological profiles. The pyrazole moiety, known for its role in numerous pharmacophores, contributes to the compound's potential as an anti-inflammatory, antimicrobial, or anticancer agent.

In recent years, the exploration of 4-Chloro-2-(1H-pyrazol-3-yl)phenol has been extended to investigate its biological activities and mechanisms of action. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and signaling pathways relevant to human diseases. For instance, preliminary research suggests that it may interfere with the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders. The chloro substituent enhances electrophilicity, facilitating interactions with nucleophilic residues in target proteins.

The phenolic hydroxyl group in 4-Chloro-2-(1H-pyrazol-3-yl)phenol serves as a hydrogen bond acceptor, contributing to its binding affinity to biological targets. This feature is particularly advantageous in medicinal chemistry, where hydrogen bonding plays a crucial role in drug-receptor interactions. Furthermore, the compound's solubility profile can be modulated by derivatization, allowing for formulation into various pharmaceutical forms.

Advances in computational chemistry have further propelled the study of 4-Chloro-2-(1H-pyrazol-3-yl)phenol by enabling high-throughput virtual screening and molecular docking simulations. These techniques have helped identify potential lead compounds for further optimization. The integration of machine learning algorithms has also enhanced the prediction of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), thereby streamlining the drug development process.

One notable application of 4-Chloro-2-(1H-pyrazol-3-yl)phenol lies in its use as a building block for synthesizing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling cascades, and their dysregulation is associated with numerous diseases. By targeting specific kinases, compounds derived from 4-Chloro-2-(1H-pyrazol-3-yl)phenol could offer therapeutic benefits in conditions such as cancer and chronic inflammation.

The synthesis of 4-Chloro-2-(1H-pyrazol-3-yl)phenol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include halogenation of the phenolic precursor followed by nucleophilic substitution with pyrazole derivatives. Recent methodologies have focused on greener synthetic routes, employing catalytic systems that minimize waste and improve yield efficiency.

Evaluation of 4-Chloro-2-(1H-pyrazol-3-yl)phenol in preclinical models has provided insights into its safety profile and efficacy potential. Animal studies have shown that it exhibits moderate toxicity at high doses but demonstrates acceptable tolerability at therapeutic concentrations. Additional research is needed to fully characterize its long-term effects and potential side effects.

The future direction of research on 4-Chloro-2-(1H-pyrazol-3-yl)phenol includes exploring its role in combination therapies and developing novel derivatives with enhanced bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications.

In conclusion,4-Chloro-2-(1H-pyrazol-3-yophenol (CAS No. 187046711 is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable candidate for developing new drugs targeting inflammatory diseases, cancer, and other disorders. Continued investigation into its biological activities and synthetic modifications will further solidify its importance in medicinal chemistry.